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Compound of Interest

Compound Name: 2,3,4-Trifluorobenzyl alcohol

Cat. No.: B133546 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2,3,4-Trifluorobenzyl alcohol
(CAS Number: 144284-24-2), a fluorinated aromatic alcohol of increasing interest in medicinal

chemistry and materials science. This document consolidates its chemical and physical

properties, safety information, a detailed experimental protocol for its synthesis, and its

applications, particularly as a building block in the development of novel therapeutics. The

strategic placement of three fluorine atoms on the phenyl ring imparts unique electronic

properties and metabolic stability, making it a valuable intermediate for drug discovery.

Chemical and Physical Properties
2,3,4-Trifluorobenzyl alcohol is a trifluorinated derivative of benzyl alcohol. The presence and

specific arrangement of the fluorine atoms significantly influence its physicochemical

characteristics.
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Property Value

CAS Number 144284-24-2

Molecular Formula C₇H₅F₃O

Molecular Weight 162.11 g/mol

Boiling Point 155.5°C at 760 mmHg

Density 1.285 g/cm³

Flash Point 53.9°C

Refractive Index 1.47

LogP 1.59620

PSA (Polar Surface Area) 20.23000

Vapor Pressure 0.261 mmHg at 25°C

InChI Key LOZFHOHUIYBNCJ-UHFFFAOYSA-N

Safety and Handling
2,3,4-Trifluorobenzyl alcohol is classified as an irritant. Standard laboratory safety protocols

should be strictly followed when handling this compound.

Hazard Class GHS Pictogram Signal Word
Hazard
Statement(s)

Skin Irritant GHS07 Warning
H315: Causes skin

irritation

Eye Irritant GHS07 Warning
H319: Causes serious

eye irritation

Respiratory Tract

Irritant
GHS07 Warning

H335: May cause

respiratory irritation

Precautionary Statements:
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P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.

P280: Wear protective gloves/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P405: Store locked up.

P501: Dispose of contents/container to an approved waste disposal plant.

Synthesis of 2,3,4-Trifluorobenzyl Alcohol
A common and effective method for the synthesis of 2,3,4-Trifluorobenzyl alcohol is the

reduction of its corresponding carboxylic acid, 2,3,4-Trifluorobenzoic acid.

Experimental Protocol: Reduction of 2,3,4-
Trifluorobenzoic Acid
This protocol is based on standard chemical reduction procedures for aromatic carboxylic

acids.

Materials:

2,3,4-Trifluorobenzoic acid (1 eq.)

Lithium aluminum hydride (LiAlH₄) (2-3 eq.)

Anhydrous tetrahydrofuran (THF)

Diethyl ether
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1 M Hydrochloric acid (HCl)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Saturated aqueous sodium chloride (NaCl) solution (brine)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: A dry, round-bottom flask equipped with a magnetic stir bar and a reflux

condenser is placed under an inert atmosphere (e.g., nitrogen or argon).

Reagent Addition: Anhydrous THF is added to the flask, followed by the slow, portion-wise

addition of lithium aluminum hydride (LiAlH₄) while stirring in an ice bath to control the initial

exothermic reaction.

Substrate Addition: 2,3,4-Trifluorobenzoic acid, dissolved in a minimal amount of anhydrous

THF, is added dropwise to the stirred suspension of LiAlH₄ in THF at 0°C.

Reaction: After the addition is complete, the reaction mixture is allowed to warm to room

temperature and then heated to reflux. The progress of the reaction is monitored by Thin

Layer Chromatography (TLC) until the starting material is consumed.

Quenching: The reaction flask is cooled in an ice bath, and the excess LiAlH₄ is cautiously

quenched by the sequential, dropwise addition of water, followed by 15% aqueous sodium
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hydroxide, and then more water.

Workup: The resulting suspension is filtered, and the solid aluminum salts are washed

thoroughly with diethyl ether. The combined organic filtrates are then washed sequentially

with 1 M HCl, saturated NaHCO₃ solution, and brine.

Drying and Concentration: The organic layer is dried over anhydrous MgSO₄ or Na₂SO₄,

filtered, and the solvent is removed under reduced pressure using a rotary evaporator to

yield the crude 2,3,4-Trifluorobenzyl alcohol.

Purification: The crude product can be further purified by silica gel column chromatography

or distillation under reduced pressure to obtain the final product with high purity.

Synthesis Pathway Diagram

Reaction Conditions

2,3,4-Trifluorobenzoic Acid Lithium Aluminum Hydride (LiAlH4)
in Anhydrous THF

Reduction 2,3,4-Trifluorobenzyl Alcohol

1. Reflux in THF

2. Aqueous Workup

Click to download full resolution via product page

Caption: Synthesis of 2,3,4-Trifluorobenzyl alcohol via reduction of the corresponding

benzoic acid.

Applications in Drug Development and Research
The incorporation of fluorine atoms into organic molecules is a widely used strategy in

medicinal chemistry to enhance the metabolic stability, binding affinity, and lipophilicity of drug
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candidates.[1] 2,3,4-Trifluorobenzyl alcohol serves as a valuable building block in this

context.

Pharmaceutical Intermediates: It is a key precursor in the synthesis of more complex active

pharmaceutical ingredients (APIs). The benzyl alcohol moiety can be readily oxidized to an

aldehyde or carboxylic acid, or converted to a leaving group for nucleophilic substitution,

allowing for its incorporation into a wide range of molecular scaffolds.

Fine-Tuning of Biological Activity: The trifluorinated phenyl ring can modulate the electronic

properties and conformation of a molecule, which can lead to improved efficacy and

selectivity for its biological target.

Agrochemicals and Materials Science: Beyond pharmaceuticals, this compound and its

derivatives are utilized in the development of new agrochemicals and advanced materials

where thermal stability and specific electronic properties are desired.

While specific drugs containing the 2,3,4-trifluorobenzyl moiety are not yet prevalent in the

market, the general class of fluorinated benzyl alcohols is integral to ongoing research and

development efforts across the pharmaceutical and chemical industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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